4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoate

• Molecular Formula: C22H13BrO4
• Molecular Weight: 421.2 g/mol
• IUPAC Name: (4-oxo-2-phenylchromen-3-yl) 2-bromobenzoate
• InChI: InChI=1S/C22H13BrO4/c23-17-12-6-4-10-15(17)22(25)27-21-19(24)16-11-5-7-13-18(16)26-20(21)14-8-2-1-3-9-14/h1-13H
• InChI Key: POMYPNJJFQHFOB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OC(=O)C4=CC=CC=C4Br

Description

4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoate, also known as 4-oxo-2-phenyl-4H-chromene-3-carboxylic acid 2-bromobenzyl ester, is a chemical compound that belongs to the class of chromene derivatives. This compound has gained significant attention in scientific research due to its various applications in medicinal chemistry, drug discovery, and organic synthesis.

Mechanism of Action

The mechanism of action of 4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate is not well understood, and further studies are required to elucidate its mode of action. However, some studies have suggested that this compound may exert its biological activity through the inhibition of specific enzymes or proteins, such as kinases and phosphatases.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate. For instance, this compound has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities in vitro and in vivo. Additionally, this compound has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate in lab experiments is its high yield of synthesis, which makes it easily accessible for research purposes. Additionally, this compound has been reported to exhibit low toxicity, making it a safe option for in vitro and in vivo studies. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

Several future directions for the research of 4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate can be explored. One of the potential directions is the development of novel analogs of this compound with improved pharmacological properties, such as increased potency and selectivity towards specific targets. Additionally, further studies are required to elucidate the mechanism of action of this compound and its potential applications in various fields, such as drug discovery and organic synthesis.

Synthesis Methods

The synthesis of 4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate can be achieved through several methods. One of the commonly used methods involves the reaction of 2-bromobenzyl bromide with 4-hydroxycoumarin in the presence of a base such as potassium carbonate. This reaction results in the formation of 4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate as a white solid with a high yield.

Scientific Research Applications

4-oxo-2-phenyl-4H-chromen-3-yl 2-bromobenzoateyl-4H-chromen-3-yl 2-bromobenzoate has been extensively studied for its various applications in scientific research. One of the significant applications of this compound is in medicinal chemistry, where it has been used as a scaffold for the development of novel therapeutic agents. Several studies have reported the synthesis of various analogs of this compound with improved pharmacological properties, such as increased potency and selectivity towards specific targets.